2-(3,4-Dichlorophenyl)-2-(methylamino)acetonitrile hydrochloride

• IUPAC Name: 2-(3,4-dichlorophenyl)-2-(methylamino)acetonitrile;hydrochloride
• InChI: InChI=1S/C9H8Cl2N2.ClH/c1-13-9(5-12)6-2-3-7(10)8(11)4-6;/h2-4,9,13H,1H3;1H
• InChI Key: CZPFZSYTCONLFH-UHFFFAOYSA-N
• Canonical SMILES: CNC(C#N)C1=CC(=C(C=C1)Cl)Cl.Cl
• Molecular Formula: C9H9Cl3N2
• Molecular Weight: 251.5 g/mol

Description

2-(3,4-Dichlorophenyl)-2-(methylamino)acetonitrile hydrochloride (DMA-HCl) is an organic compound that has been studied for its potential applications in the fields of chemical synthesis, drug development, and medical research. It has been used as a reagent in organic synthesis, as an intermediate in the synthesis of other compounds, and as a starting material for the preparation of new drugs. In addition, DMA-HCl has been studied for its potential applications in biochemistry and physiology, as well as its potential to be used as a therapeutic agent.

Scientific Research Applications

Carbonyl Reductase Inhibition and Anticancer Applications

A compound closely related to 2-(3,4-Dichlorophenyl)-2-(methylamino)acetonitrile hydrochloride, namely oximino(2,6-dichlorophenyl)acetonitrile, has been synthesized and identified as a potent inhibitor of the Carbonyl Reductase enzyme. This enzyme is involved in the development of resistance to anticancer treatments and in the production of cardiotoxic derivatives of anthracyclines used in medicine. The study suggests potential applications in enhancing the efficacy of anticancer treatments and reducing cardiac toxicity associated with certain drugs (Amankrah et al., 2021).

Chemistry and Crystallography

The compound's properties, including its crystal structure and chemical behavior, have been studied in detail. It forms a columnar structure in the crystal, which is interconnected via hydrogen bonding. Understanding these properties is crucial for applications in pharmaceuticals and materials science, where the molecular and crystal structure can significantly influence the compound's behavior and efficacy (Amankrah et al., 2021).

Synthesis and Derivative Formation

Various methods have been explored for synthesizing derivatives of similar compounds, which can be crucial for developing new pharmaceuticals or chemical intermediates. The versatility in synthesis methods indicates potential for tailored applications in different scientific fields (Gioiello et al., 2009).

Potential for Sensing Applications

A study on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, synthesized through acylation reactions of 2-amino-2-(naphthalen-1-yl)acetonitrile, shows the potential of such compounds in colorimetric sensing of fluoride anions. This application could be significant in environmental monitoring and analytical chemistry (Younes et al., 2020).

Applications in Organic Synthesis

The compound's utility in the synthesis of complex organic molecules indicates its potential as an intermediate in organic synthesis, particularly in the pharmaceutical industry. This includes the creation of structures with specific stereochemical configurations, which is crucial in drug development (Kise et al., 2002).

Synthesis routes and methods

Procedure details

A mixture of 10 g of 3,4-dichlorobenzaldehyde and 9.5 ml of cyanotrimethylsilane is cooled in an ice bath, 10 mg of zinc iodide are added and the mixture is stirred for 30 minutes at RT. 20 ml of a 33% solution of methylamine in EtOH are then added and the mixture is heated at 40° C. for 2 hours. The solvent is concentrated under vacuum, the residue is extracted with ether and the organic phase is dried over MgSO4 and filtered. A saturated solution of gaseous HCl in ether is added to the filtrate until the pH is 1, and acetone is then added until the product precipitates. The precipitate formed is wrung, washed with ether and dried to give 12.8 g of the expected product. M.p.=172° C.